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Compound of Interest

Compound Name: 3-(Methylthio)propanenitrile

CAS No.: 54974-63-9

Cat. No.: B3059541

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Methylthio)propanenitrile, a versatile nitrile compound, holds significant interest for

researchers and drug development professionals due to its utility as a chemical intermediate

and building block in the synthesis of various organic molecules. This guide provides a

comprehensive overview of its chemical identity, synthesis, analytical characterization, and key

applications, with a focus on practical insights and methodologies relevant to a laboratory and

process development setting.

Chemical Identity and Synonyms
Correctly identifying a chemical compound is the foundation of all scientific research. 3-
(Methylthio)propanenitrile is known by several names, which can sometimes lead to

confusion. A clear understanding of its various synonyms is crucial for effective literature

searches and chemical sourcing.
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The most common and IUPAC-accepted name is 3-(Methylsulfanyl)propanenitrile.[1][2] Other

frequently used synonyms include:

3-(Methylthio)propionitrile[2]

Propanenitrile, 3-(methylthio)-[2][3]

3-(Methylthio)propannitril[3]

3-(metiltio)propanonitrilo[3]

It is important to note that while the core structure is consistent, slight variations in

nomenclature exist across different suppliers and databases. For unambiguous identification,

the Chemical Abstracts Service (CAS) number is the industry standard.

Table 1: Chemical Identifiers for 3-(Methylthio)propanenitrile

Identifier Value Source

CAS Number 54974-63-9 [4][5]

Molecular Formula C4H7NS [3][4][5]

Molecular Weight 101.17 g/mol [3][4][5]

IUPAC Name 3-methylsulfanylpropanenitrile [1][2]

InChI
InChI=1S/C4H7NS/c1-6-4-2-3-

5/h2,4H2,1H3
[4]

InChI Key
INDWVHABTMSBCJ-

UHFFFAOYSA-N
[4]

Canonical SMILES CSCCC#N [4]

Synthesis of 3-(Methylthio)propanenitrile: A
Methodological Overview
The synthesis of 3-(Methylthio)propanenitrile is most commonly achieved through the

Michael addition of methanethiol (methyl mercaptan) to acrylonitrile. This reaction is attractive
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due to its atom economy. The choice of catalyst and reaction conditions is critical to ensure

high yield and purity while minimizing side reactions, such as the polymerization of acrylonitrile.

Experimental Protocol: Catalytic Synthesis of 3-
(Methylthio)propanenitrile
This protocol describes a robust and scalable method for the synthesis of 3-
(Methylthio)propanenitrile.

Objective: To synthesize 3-(Methylthio)propanenitrile with high purity and yield.

Materials:

Acrylonitrile (inhibited with MEHQ)

Methanethiol (methyl mercaptan)

Triethylamine (catalyst)

Acetic acid (co-catalyst/inhibitor)

Toluene (solvent)

Nitrogen gas (for inert atmosphere)

Anhydrous magnesium sulfate (for drying)

Equipment:

Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Gas inlet adapter
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Thermometer

Rotary evaporator

Procedure:

Reaction Setup: Assemble the three-neck flask with the reflux condenser, dropping funnel,

and gas inlet. Ensure all glassware is dry. Place the flask in the heating mantle on the

magnetic stirrer.

Inert Atmosphere: Purge the system with nitrogen gas for 15 minutes to create an inert

atmosphere. This is crucial to prevent side reactions and handle the volatile and odorous

methanethiol safely.

Charge the Reactor: To the flask, add acrylonitrile (1.0 eq) and toluene. Begin stirring.

Catalyst Addition: In a separate flask, prepare a solution of triethylamine (0.05 eq) and a

small amount of acetic acid in toluene. The acetic acid helps to control the basicity of the

triethylamine, preventing rapid, uncontrolled polymerization of the acrylonitrile.

Reactant Addition: Cool the reaction flask to 0-5 °C using an ice bath. Slowly add

methanethiol (1.1 eq) to the dropping funnel and add it dropwise to the stirred acrylonitrile

solution over a period of 1-2 hours. The excess methanethiol ensures complete conversion

of the acrylonitrile. Maintain the temperature below 10 °C during the addition.

Reaction Monitoring: After the addition is complete, allow the reaction to slowly warm to

room temperature and stir for an additional 12-16 hours. The progress of the reaction can be

monitored by Gas Chromatography (GC) by taking small aliquots from the reaction mixture.

The disappearance of the acrylonitrile peak indicates the completion of the reaction.

Work-up: Once the reaction is complete, wash the reaction mixture with a saturated solution

of sodium bicarbonate to neutralize the acetic acid, followed by a wash with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to remove the toluene.
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Purification: The crude product can be purified by vacuum distillation to obtain pure 3-
(Methylthio)propanenitrile.

Causality Behind Experimental Choices:

Inert Atmosphere: Prevents oxidation of methanethiol and potential side reactions involving

atmospheric oxygen.

Low Temperature Addition: The Michael addition is exothermic. Slow, controlled addition at

low temperature prevents a runaway reaction and minimizes the polymerization of

acrylonitrile, a common and problematic side reaction.

Use of Acetic Acid: While triethylamine is the base catalyst, uncontrolled basicity can

aggressively promote acrylonitrile polymerization. Acetic acid tempers the basicity, leading to

a more controlled reaction and higher yield of the desired product.

Excess Methanethiol: Ensures that the limiting reagent, acrylonitrile, is fully consumed,

driving the reaction to completion.

Aqueous Work-up: Removes the catalyst and any remaining acidic or basic species,

simplifying the subsequent purification step.

Vacuum Distillation: 3-(Methylthio)propanenitrile has a relatively high boiling point, and

vacuum distillation allows for its purification at a lower temperature, preventing potential

decomposition.

Reaction Setup

Reaction

Work-up & Purification

1. Assemble Dry Glassware
(3-neck RBF, Condenser, Funnel) 2. Purge with Nitrogen 3. Add Acrylonitrile & Toluene 4. Cool to 0-5 °C 5. Add Methanethiol (1.1 eq)

Dropwise

6. Add Triethylamine/Acetic Acid

7. Stir at RT for 12-16h 8. Monitor by GC 9. Aqueous Wash
(NaHCO3, Brine)

Reaction Complete 10. Dry (MgSO4) 11. Concentrate (Rotovap) 12. Vacuum Distillation Pure 3-(Methylthio)propanenitrile
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Figure 1: Synthesis workflow for 3-(Methylthio)propanenitrile.

Analytical Characterization
Robust analytical methods are essential for confirming the identity and purity of synthesized 3-
(Methylthio)propanenitrile. A combination of spectroscopic and chromatographic techniques

provides a comprehensive characterization.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the proton environments in the molecule. The

spectrum of 3-(Methylthio)propanenitrile will show characteristic signals for the methyl

group protons, and the two methylene groups of the propane chain. The chemical shifts

and coupling patterns are unique fingerprints of the molecule.

¹³C NMR: Shows distinct signals for each of the four carbon atoms in the molecule,

confirming the carbon skeleton.

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for identifying functional

groups. The IR spectrum of 3-(Methylthio)propanenitrile will exhibit a strong, sharp

absorption band characteristic of the nitrile (C≡N) group, typically around 2240-2260 cm⁻¹.

Other key absorptions will correspond to C-H stretching and bending vibrations.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule. The molecular ion peak (M+) in the mass

spectrum will correspond to the molecular weight of 3-(Methylthio)propanenitrile (101.17

g/mol ).

Chromatographic Analysis
Gas Chromatography (GC): GC is an excellent technique for assessing the purity of 3-
(Methylthio)propanenitrile and for monitoring the progress of its synthesis. When coupled

with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), it provides quantitative

purity data and confirms the identity of the product.
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Self-Validating Analytical Workflow
A self-validating analytical workflow integrates multiple techniques to provide a high degree of

confidence in the identity and purity of the compound.

Synthesized
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¹H NMR
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¹³C NMR
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IR Spectroscopy
(Nitrile Group C≡N)

GC-MS
(Molecular Weight & Fragmentation)

Confirmed Pure
3-(Methylthio)propanenitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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